Cas no 2228287-95-2 (tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate
• CAS No: 2228287-95-2
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6461709
• PubChem ID: 165692198
• Update Time: 2025-07-20

tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate
• 2228287-95-2
• EN300-1875284
• tert-butyl N-[3,3-dimethyl-1-(piperidin-4-yl)butan-2-yl]carbamate

• Inchi： 1S/C16H32N2O2/c1-15(2,3)13(11-12-7-9-17-10-8-12)18-14(19)20-16(4,5)6/h12-13,17H,7-11H2,1-6H3,(H,18,19)
• InChI Key： UGLZGBIFKJSRCC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate

Research Brief on tert-Butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate (CAS: 2228287-95-2)

The compound tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate (CAS: 2228287-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and carbamate functional groups, is being explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

Recent research has focused on the synthetic pathways and optimization of tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable and efficient synthesis route, achieving high yields and purity. The methodology involved a multi-step process, including the protection of the piperidine nitrogen, alkylation, and subsequent carbamate formation. This advancement is critical for large-scale production, facilitating further pharmacological evaluations.

In addition to synthetic improvements, the biological activity of derivatives of this compound has been investigated. Preliminary in vitro studies suggest that modifications to the piperidine and carbamate moieties can enhance binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. These findings open new avenues for designing potent and selective modulators for neurological targets.

Another significant development is the exploration of tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate as a precursor in the synthesis of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing peptidomimetics with antiviral properties. The compound's structural flexibility allows for the incorporation of various pharmacophores, making it a versatile building block in antiviral drug design.

Despite these promising advancements, challenges remain. The stability of tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate under physiological conditions and its pharmacokinetic properties require further investigation. Ongoing research aims to address these gaps, with a focus on optimizing the compound's bioavailability and metabolic stability to enhance its therapeutic potential.

In conclusion, tert-butyl N-3,3-dimethyl-1-(piperidin-4-yl)butan-2-ylcarbamate (CAS: 2228287-95-2) represents a valuable scaffold in medicinal chemistry. Its applications span from neurological drug development to antiviral therapy, underpinned by recent synthetic and biological studies. Continued research is expected to unlock its full potential, contributing to the discovery of next-generation therapeutics.